N-[4-acetyl-5-methyl-5-(2-pyridinyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide

• IUPAC Name: N-(4-acetyl-5-methyl-5-pyridin-2-yl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C12H14N4O2S/c1-8(17)14-11-15-16(9(2)18)12(3,19-11)10-6-4-5-7-13-10/h4-7H,1-3H3,(H,14,15,17)
• InChI Key: JALMEGPCCCJTTG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN(C(S1)(C)C2=CC=CC=N2)C(=O)C
• Molecular Formula: C12H14N4O2S
• Molecular Weight: 278.33 g/mol

Description

N-[4-acetyl-5-methyl-5-(2-pyridinyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide is a useful research compound. Its molecular formula is C12H14N4O2S and its molecular weight is 278.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 278.08374688 g/mol and the complexity rating of the compound is 426. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activities

• A novel series of compounds including N-(thieno[2,3-b]pyridin-3-yl)acetamide with 1,3,4-thiadiazole substituents were synthesized, demonstrating antifungal and insecticidal activities, highlighting the potential of such compounds in agricultural applications (Zhou Bing-se, 2013).

Anticancer Activity

• Research on acetazolamide condensed 1,4-dihydropyridines, a related class of compounds, showed anticholinesterase activity, suggesting potential therapeutic applications for diseases associated with cholinesterase enzymes (M. N. Babu et al., 2019).
• Synthesis of new N-[4-acetyl-4,5-dihydro-5-(1-aryl-5-methyl-1H-1,2,3-triazol-4-yl)-5-methyl-1,3,4-thiadiazol-2-yl]acetamide derivatives showcased a variety of structures, underlining the flexibility of this compound's framework in creating diverse molecules for further biological evaluation (Huicheng Wang et al., 2010).

Insecticidal Assessment

• Heterocycles incorporating a thiadiazole moiety, derived from similar compounds, were synthesized and evaluated for their insecticidal efficacy against the cotton leafworm, Spodoptera littoralis, indicating the potential use of such compounds in pest control (A. Fadda et al., 2017).

Antimicrobial Activity

• Certain new derivatives were synthesized and showed a selective activity against Gram-positive bacteria, especially methicillin-resistant Staphylococci, suggesting their potential as antimicrobial agents (Ho-Shen Lin et al., 1995).